2-Tert-butyl-9H-carbazole

• IUPAC Name: 2-tert-butyl-9H-carbazole
• InChI: InChI=1S/C16H17N/c1-16(2,3)11-8-9-13-12-6-4-5-7-14(12)17-15(13)10-11/h4-10,17H,1-3H3
• InChI Key: FUFORZIUGGNDKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)C3=CC=CC=C3N2
• Molecular Formula: C16H17N
• DSSTOX Substance ID: DTXSID90499227
• Molecular Weight: 223.31 g/mol
• CAS RN: 69386-36-3

Description

2-tert-butyl-9H-carbazole is an organic compound belonging to the carbazole family, characterized by a nitrogen-containing aromatic heterocyclic structure. This compound is known for its stability, high thermal resistance, and excellent optoelectronic properties, making it a valuable material in various scientific and industrial applications .

Scientific Research Applications

2-tert-butyl-9H-carbazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic compounds.

Biology: Investigated for its potential use in biological imaging and as a fluorescent probe.

Medicine: Explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: Utilized in the production of organic light-emitting diodes (OLEDs) and other optoelectronic devices due to its excellent photophysical properties

Mechanism of Action

The mechanism of action of 2-tert-butyl-9H-carbazole involves its interaction with various molecular targets and pathways. The compound’s photophysical properties are attributed to its ability to undergo efficient intersystem crossing and fluorescence emission. The presence of tert-butyl groups enhances its stability and increases the glass transition temperature, making it suitable for use in high-performance materials .

Safety and Hazards

The safety data sheet for 2-Tert-butyl-9H-carbazole indicates that it is for R&D use only and not for medicinal, household, or other use. Vapors may form explosive mixtures with air, and containers may explode when heated.

Future Directions

Carbazole-based compounds have been studied for more than 30 years due to their versatility in functionalization, excellent electrical, electrochemical properties, good environmental stability, and unique optical properties. They are potential candidates in the field of nanodevices, rechargeable batteries, and electrochemical transistors. In the future, more research will be conducted to explore their potential applications in various fields.

Biochemical Analysis

Biochemical Properties

2-Tert-butyl-9H-carbazole plays a significant role in biochemical reactions due to its unique structure. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of many xenobiotics and endogenous compounds. The interaction with these enzymes can lead to the formation of reactive intermediates, which may further interact with cellular components, leading to various biochemical effects .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can modulate the activity of certain transcription factors, leading to changes in gene expression. Additionally, it has been found to affect the mitochondrial function, thereby influencing cellular energy metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For example, it has been shown to inhibit the activity of certain kinases, which play a crucial role in cell signaling pathways. This inhibition can lead to alterations in cellular responses to external stimuli. Furthermore, this compound can induce changes in gene expression by interacting with DNA or transcription factors .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Its stability and degradation are important factors that influence its long-term effects on cellular function. In vitro studies have shown that this compound is relatively stable under physiological conditions, but it can undergo degradation in the presence of certain enzymes or reactive oxygen species. Long-term exposure to this compound has been associated with changes in cellular morphology and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit beneficial effects, such as antioxidant activity. At high doses, it can lead to toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound exhibits a dose-dependent response, with significant changes in biochemical markers at higher doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It is metabolized primarily by cytochrome P450 enzymes, leading to the formation of hydroxylated metabolites. These metabolites can further undergo conjugation reactions, such as glucuronidation or sulfation, facilitating their excretion from the body. The metabolic flux and levels of metabolites can be influenced by factors such as enzyme expression and activity .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It has been found to interact with organic anion transporters, which facilitate its uptake into cells. Once inside the cell, it can bind to intracellular proteins, influencing its localization and accumulation. The distribution of this compound can vary depending on the tissue type and the presence of specific transporters .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It has been observed to localize in the mitochondria, where it can influence mitochondrial function and energy metabolism. Additionally, it can be found in the nucleus, where it may interact with DNA or transcription factors, leading to changes in gene expression. The localization of this compound can be influenced by targeting signals or post-translational modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Steglich esterification reaction, which uses catalysts such as dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to facilitate the reaction . Another method involves the use of tert-butyl chloride and anhydrous zinc chloride in nitromethane as a solvent .

Industrial Production Methods

Industrial production of 2-tert-butyl-9H-carbazole often employs large-scale chemical reactors where the reaction conditions are carefully controlled to ensure high yield and purity. The process typically involves the use of high-purity reagents and solvents, along with advanced purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

2-tert-butyl-9H-carbazole undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Electrophilic substitution reactions are common, where halogens or other substituents are introduced into the aromatic ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions include various substituted carbazole derivatives, which can be further utilized in the synthesis of more complex organic molecules .

Comparison with Similar Compounds

Similar Compounds

3,6-di-tert-butyl-9H-carbazole: Similar in structure but with tert-butyl groups at different positions, leading to variations in photophysical properties.

9-ethylcarbazole: Another derivative with different substituents, affecting its chemical reactivity and applications.

Uniqueness

2-tert-butyl-9H-carbazole is unique due to its specific substitution pattern, which imparts distinct photophysical properties and thermal stability. This makes it particularly valuable in the development of advanced optoelectronic materials and devices .